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Compound of Interest

Compound Name: Diethyl cyanophosphonate

Cat. No.: B031142

An In-depth Technical Guide to Diethyl
Cyanophosphonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of diethyl cyanophosphonate (DEPC), a versatile reagent in organic synthesis.
The information is curated for researchers, scientists, and professionals in drug development,
with a focus on data presentation, experimental protocols, and logical visualizations to facilitate
its application in a laboratory setting.

Core Physical and Chemical Properties

Diethyl cyanophosphonate, also known by synonyms such as Cyanophosphonic acid diethyl
ester and Diethyl phosphorocyanidate, is a valuable organophosphorus compound.[1][2][3] It is
recognized for its role as a phosphorus-containing building block in the synthesis of
phosphonates and phosphonamides.[1]

Table 1: Physical Properties of Diethyl Cyanophosphonate
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Property Value Source(s)

Appearance Clear, colorless to yellow liquid  [1][4][5]

Molecular Formula CsHioNOsP [L11[31[41[61[7]

Molecular Weight 163.11 g/mol [11[3][4][61[8]
90°C at 11 mmHg104-105°C

Boiling Point at 19 mmHg104-105°C at 20 [415181911011]
mmHg104-105°C at 25 hPa

_ 1.075 g/mL at 25°C1.088

Density [4][5][10][11][8]
g/cm3

Refractive Index (n20/D) 1.4010 - 1.403 [4105][10][11]

Flash Point 80°C (176°F) - 81°C [41[8]1[9][10]
Soluble in most common
organic solvents such as

- dimethylformamide (DMF),

Solubility ] [4105][11]
tetrahydrofuran (THF), diethyl
ether, and toluene.
Decomposes in water.
Moisture-sensitive.[4][5]

Stability Should be stored under an

inert gas.[12]

Table 2: Chemical Identifiers
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Identifier Value Source(s)
CAS Number 2942-58-7 [1][4]1[6][71[8]
PubChem CID 76257 [1][6]

EC Number 220-936-5 [6]

IUPAC Name diethoxyphosphorylformonitrile  [6]

SMILES CCOP(=0)(C#N)OCC [6]

INChl=1S/C5H10NO3P/c1-3-8-
InChl (6]
10(7,5-6)9-4-2/h3-4H2,1-2H3

Reactivity and Applications in Organic Synthesis

Diethyl cyanophosphonate is a highly efficient reagent primarily used for amide bond
formation, including racemization-free peptide synthesis.[3] It is also valuable for O-, S-, and C-
acylations, making it a versatile tool in organic synthesis.[4][13] Compared to other cyanating
agents, DEPC is noted to be less toxic.[4][13]

Its utility extends to the synthesis of biologically active molecules, making it invaluable in
pharmaceutical research and development.[1] It serves as an intermediate in the production of
agrochemicals, particularly pesticides and herbicides.[1] Furthermore, DEPC is employed in the
synthesis of flame retardants and other specialty chemicals.[1] It has also been used as a
nerve agent simulant in research contexts.[5][10]

A key application of DEPC is as a condensing reagent for the synthesis of amides and
peptides.[5] It facilitates the reaction between a carboxylic acid and an amine under mild and
nearly neutral conditions.[14]

Experimental Protocols

3.1. Amidation of 4-Biphenylacetic Acid with Benzylamine

This protocol provides a practical example of using diethyl cyanophosphonate as a
condensing agent in amide synthesis.
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Materials:

4-Biphenylacetic acid

e Benzylamine

o Diethyl cyanophosphonate (DEPC)
e Triethylamine (TEA)

e N,N-Dimethylformamide (DMF)

o Water

o Toluene

* Isopropyl alcohol (IPA)

Procedure:

e A 4-necked round-bottom flask equipped with a magnetic stir bar is charged with 4-
biphenylacetic acid (9.0 mmol, 1.0 equivalent), benzylamine (10.0 mmol, 1.1 equivalents),
and DMF (46 mL) under a nitrogen atmosphere.

e Triethylamine (12.0 mmol, 1.3 equivalents) is added to the mixture at room temperature.
e The flask is cooled to 5°C in an ice bath.

o Diethyl cyanophosphonate (11.0 mmol, 1.2 equivalents) is added dropwise to the cooled
mixture, maintaining the temperature at 5°C.

e The reaction mixture is then stirred at room temperature for 19 hours.
e Upon completion, the mixture is poured into water (200 mL).
e The resulting precipitate is collected by filtration and washed with water (50 mL).

e The crude product is dried under reduced pressure.
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 Purification is achieved by recrystallization from a toluene:IPA (1:1) mixture to yield the final

product.

Monitoring the Reaction: The reaction progress can be monitored by Thin Layer
Chromatography (TLC) using a mobile phase of dichloromethane:methanol (50:1). The Rf
value for the product is 0.61.

Work-up and Waste Disposal: All operations should be conducted in a fume hood. The
agueous filtrate (wastewater) should be adjusted to pH 10 with a 1 mol/L NaOH solution. This
basic solution is then treated with an aqueous solution of sodium hypochlorite to decompose
any residual cyanide. Complete decomposition should be confirmed using cyanide test paper

before disposal.[4]

Visualizations

Diagram 1: General Workflow for Amide Synthesis using DEPC
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General Workflow for DEPC-mediated Amide Synthesis

Combine Carboxylic Acid,
Amine, and Triethylamine in DMF

Cool to 0-5 °C

Add Diethyl Cyanophosphonate (DEPC)

dropwise

Stir at Room Temperature

Aqueous Workup
(Precipitation/Extraction)

Purification
(e.g., Recrystallization, Chromatography)

Final Amide Product

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps in a typical amide synthesis reaction using
diethyl cyanophosphonate as a coupling agent.

Diagram 2: Logical Relationship in DEPC-Mediated Peptide Coupling

Mechanism of DEPC in Peptide Bond Formation

Reactants

R-COOH DEPC R'-NH2
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T \
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Click to download full resolution via product page

Caption: A diagram showing the role of diethyl cyanophosphonate in activating a carboxylic
acid to facilitate nucleophilic attack by an amine, leading to the formation of an amide bond.

Spectral Data

Access to spectral data is crucial for the characterization of diethyl cyanophosphonate. The
following databases provide spectral information:
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e Mass Spectrometry (MS): The NIST WebBook and PubChem provide mass spectral data
(electron ionization).[5][8]

« Infrared (IR) Spectroscopy: IR spectra are available on ChemicalBook and PubChem.[6][8]
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR and 3C NMR spectra are available from sources such as PubChem and
ChemicalBook.[6][8]

o 3P NMR data, which is particularly important for phosphorus-containing compounds, can
be found in specialized chemical databases.

Safety and Handling

Diethyl cyanophosphonate is a toxic and corrosive substance that requires careful handling.
[4][5] It is also moisture-sensitive.[4][5]

» Handling: Must be handled in a well-ventilated fume hood.[4][5] Appropriate personal
protective equipment (PPE), including gloves, eye protection, and protective clothing, should
be worn.[4] Avoid contact with skin and eyes, and prevent inhalation of vapors.[4]

o Storage: Store in a refrigerator at 2-8°C under an inert atmosphere (e.g., nitrogen) to
maintain stability.[4][5][10] Keep the container tightly closed.[9]

e Hazards: It is classified as highly toxic by ingestion, inhalation, and skin absorption.[6] It
causes severe skin burns and eye damage.[9] In case of contact with eyes, rinse
immediately with plenty of water and seek medical advice.[4] It is a combustible liquid.[9]

This guide is intended for informational purposes for qualified professionals. Always consult the
relevant Safety Data Sheet (SDS) before handling diethyl cyanophosphonate and follow all
institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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